3-Bromo-2-methyl-1,2-propanediol

• CAS No.: 86467-67-6
• Molecular Formula: C4H9BrO2
• Molecular Weight: 169.02 g/mol
• IUPAC Name: 3-bromo-2-methylpropane-1,2-diol
• InChI: InChI=1S/C4H9BrO2/c1-4(7,2-5)3-6/h6-7H,2-3H2,1H3
• InChI Key: WKNCSDCNDQQEDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CBr)O

Description

3-Bromo-2-methyl-1,2-propanediol (C₄H₉BrO₂) is a brominated diol with a methyl substituent on the second carbon of the propanediol backbone. The methyl group likely enhances steric hindrance and hydrophobicity compared to non-methylated derivatives, influencing solubility, reactivity, and applications in organic synthesis or polymer chemistry. Brominated diols are often intermediates in pharmaceuticals, agrochemicals, or crosslinking agents due to their electrophilic bromine atom, which facilitates nucleophilic substitution reactions .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 3-Bromo-2-methyl-1,2-propanediol and Analogues

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties	Applications
3-Bromo-2-methyl-1,2-propanediol	C₄H₉BrO₂	~168.99*	Br at C3, CH₃ at C2	Hypothetical: Lower water solubility due to methyl group; reactive Br for SN2	Potential crosslinker, pharmaceutical intermediate
3-Bromo-1,2-propanediol	C₃H₇BrO₂	154.99	Br at C3	Soluble in polar solvents; reactive Br for DNA base synthesis (e.g., Fe-base)	DNA solid-phase synthesis, electrochemical applications
3-Chloro-1,2-propanediol	C₃H₇ClO₂	124.53	Cl at C3	High reactivity; regulated due to toxicity (≤12 μg/L in food contact materials)	Pharmaceutical precursor (e.g., chiral drug synthesis)
3-Fluoro-1,2-propanediol	C₃H₇FO₂	108.08	F at C3	Enhanced stability; fluorination improves bioactivity	Agrochemicals, materials science
3-Allyloxy-1,2-propanediol	C₆H₁₂O₃	132.16	Allyloxy group at C3	Crosslinking via radical polymerization; improves polymer thermal stability	Polymer chemistry (e.g., hydrogels, resins)
2-Bromo-2-nitro-1,3-propanediol	C₃H₆BrNO₄	199.99	Br and NO₂ at C2	Soluble in alcohols, ethyl acetate; antimicrobial properties	Preservative, disinfectant formulations

*Calculated based on 3-Bromo-1,2-propanediol (154.99) + methyl group (14.03).

Physicochemical Properties

• Solubility : Methyl and halogen substituents reduce water solubility. For example, 3-Bromo-1,2-propanediol is hygroscopic but less soluble than glycerol derivatives , while 2-Bromo-2-nitro-1,3-propanediol dissolves in alcohols and ethyl acetate .
• Thermal Stability : Allyloxy and nitro groups enhance thermal resistance in polymers .